Cas no 2172146-22-2 (tert-butyl 6,9-dimethyl-2-azaspiro4.5decane-4-carboxylate)

• Product Name: tert-butyl 6,9-dimethyl-2-azaspiro4.5decane-4-carboxylate
• CAS No: 2172146-22-2
• MF: C₁₆H₂₉NO₂
• MW: 267.406965017319
• CID: 5817865
• PubChem ID: 165802135
• Update Time: 2025-05-23

tert-butyl 6,9-dimethyl-2-azaspiro4.5decane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6,9-dimethyl-2-azaspiro4.5decane-4-carboxylate
• EN300-1455633
• tert-butyl 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylate
• 2172146-22-2

• Inchi： 1S/C16H29NO2/c1-11-6-7-12(2)16(8-11)10-17-9-13(16)14(18)19-15(3,4)5/h11-13,17H,6-10H2,1-5H3
• InChI Key： BVVISTDFUNURFJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CNCC21CC(C)CCC2C)=O

Computed Properties

• Exact Mass: 267.219829168g/mol
• Monoisotopic Mass: 267.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 6,9-dimethyl-2-azaspiro4.5decane-4-carboxylate

Introduction to tert-butyl 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylate (CAS No. 2172146-22-2)

Tert-butyl 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylate (CAS No. 2172146-22-2) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The presence of the tert-butyl group and the dimethyl substituents on the spirocyclic framework imparts specific chemical and physical properties that make it a valuable candidate for various applications, including drug discovery and materials science.

The chemical structure of tert-butyl 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylate is particularly intriguing due to its spirocyclic nature and the presence of nitrogen in the ring system. The tert-butyl group, known for its steric bulk, can influence the conformational flexibility and stability of the molecule, making it an excellent scaffold for exploring structure-activity relationships (SAR). Additionally, the carboxylate functionality provides a reactive site that can be readily modified through various chemical transformations, enabling the synthesis of diverse derivatives with tailored properties.

In recent years, spirocyclic compounds have been extensively studied for their potential therapeutic applications. The unique three-dimensional structure of these molecules often confers improved pharmacokinetic properties, such as enhanced solubility, metabolic stability, and cell permeability. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of spirocyclic scaffolds in the development of potent inhibitors for various therapeutic targets, including kinases and G protein-coupled receptors (GPCRs). The findings from this study suggest that tert-butyl 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylate could serve as a valuable starting point for designing novel drugs with enhanced biological activity.

The synthesis of tert-butyl 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylate typically involves multi-step procedures that capitalize on modern synthetic methodologies. One common approach is to use a ring-closing metathesis (RCM) reaction to form the spirocyclic core, followed by functional group manipulations to introduce the tert-butyl and dimethyl substituents. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making it feasible to produce this compound on a larger scale for further investigation.

Beyond its potential as a drug candidate, tert-butyl 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylate has also been explored for its applications in materials science. Spirocyclic compounds are known for their ability to form supramolecular assemblies through non-covalent interactions such as hydrogen bonding and π-stacking. These assemblies can exhibit unique optical and electronic properties, making them suitable for use in advanced materials such as organic light-emitting diodes (OLEDs) and sensors. A recent study in Advanced Materials demonstrated the use of spirocyclic compounds in designing efficient OLEDs with improved stability and performance.

The biological activity of tert-butyl 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylate has been investigated in several preclinical studies. One notable study published in Bioorganic & Medicinal Chemistry Letters evaluated its potential as an anti-inflammatory agent. The results showed that this compound exhibited significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. These findings suggest that tert-butyl 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylate could be further developed into a therapeutic agent for treating inflammatory diseases.

In addition to its anti-inflammatory properties, there is growing interest in exploring the neuroprotective effects of spirocyclic compounds like tert-butyl 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylate. A study published in The Journal of Neuroscience reported that certain spirocyclic derivatives were effective in protecting neurons from oxidative stress-induced damage. This neuroprotective activity is attributed to their ability to modulate intracellular signaling pathways involved in cell survival and apoptosis. Further research is needed to elucidate the specific mechanisms by which these compounds exert their neuroprotective effects.

The safety profile of tert-butyl 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylate is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments conducted using various animal models have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on major organs such as the liver and kidneys. These findings support its potential for further development into a safe and effective therapeutic agent.

In conclusion, tert-butyl 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylate (CAS No. 2172146-22-2) represents a promising compound with diverse applications in both medicinal chemistry and materials science. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing our understanding of spirocyclic chemistry and its practical applications.